Cas no 56-10-0 (S-(2-Aminoethyl)-ITU dihydrobromide)

• Product Name: S-(2-Aminoethyl)-ITU dihydrobromide
• CAS No: 56-10-0
• MF: C₃H₁₁Br₂N₃S
• MW: 281.012537240982
• MDL: MFCD00037011
• CID: 33613
• PubChem ID: 87562568
• Update Time: 2025-04-18

S-(2-Aminoethyl)-ITU dihydrobromide Chemical and Physical Properties

Names and Identifiers

• S-(2-aminoethyl)isothiouronium bromide hydrobromi
• S-(2-Aminoethyl)isothio-uronium bromide hydrobromide
• S-2-aminoethylthiouronium bromide hydrobromide
• AET, DiHBr
• S-(2-Aminoethyl)isothiourea dihydrobromide
• AET~S-(2-Aminoethyl)isothiouronium bromide dihydrobromide
• S-(2-Aminoethyl)isothio-uronium bromide hydrobromide]
• 2-(2-Aminoethyl)-2-Thiopseudorea Dihydrobromide
• Antiradon
• Antirad
• 2-(2-Aminoethyl)isothiourea dihydrobromide
• 2-Aminoethyl carbamimidothioate dihydrobromide
• 2-AMINOETHYLISO- THIOURONIUM BROMIDE
• S-(2-aminoethyl) Isothiourea (dihydrobromide)
• 2-aminoethyl-isothiouronium bromide hydrobromide
• 2-Aminoethylisothiouronium bromide hydrochloride
• 2-aminoethylisothiuronium bromide hydrobromide
• AET
• AET,DIHYDROBROMIDE
• Aminoethylisothiouronium bromide hydrobromide
• IFLAB-BB F0861-0023
• ixecur
• surrectan
• usafxr-31
• 2-(2-Aminoethyl)-2-thiopseudourea dihydrobromide
• S-(2-Aminoethyl)isothiouronium bromide hydrobromide
• Carbamimidothioic Acid 2-Aminoethyl Ester Dihydrobromide
• Carbamimidothioic acid, 2-aminoethyl ester, dihydrobromide
• Aminoethylisothiuronium bromide hydrobromide
• 2-Aminoethylisothiouronium dibromide
• beta-Aminoethylisothiouronium bromide hydrobromide
• 2-Aminoethylisothiuronium dihydrobromide
• S-(2-Aminoethy
• S-(2-aminoethyl)isothiourea di-hydrobromide
• EU-0100078
• D88373
• NSC 22877
• C3H9N3S.2BrH
• Carbamimidothioic acid 2-aminoethyl ester hydrobromide (1:2)
• beta-Aminoaethyl-isothiuronium dihydrobromid [German]
• A 5879
• .beta.-Aminoethylisothiuronium bromide hydrobromide
• A. E. T
• 2-(2-Aminoethyl)isothioureadihydrobromide
• FT-0621931
• 03K18418PY
• SR-01000075171-3
• CHEMBL1256182
• beta-Aminoaethyl-isothiuronium dihydrobromid
• (E)-1-(2-AminoEthyl)isothiouroniumbromidehydrobromide
• SPECTRUM1505119
• AI3-23427
• 927-71-9
• S-beta-Aminoethylisothiuronium bromohydrate
• 2-aminoethyl carbamimidothioate;dihydrobromide
• EN300-6963435
• 2beta-Aminoethylisothiourea-bromide-hydrogen bromide
• NCGC00260763-01
• AMBINTER LT03383002
• 2-Aminoethyl-isothiuronium bromide-hydrobromide
• Carbamimidothioic acid, 2-aminoethyl ester, hydrobromide (1:2)
• AMINOETHYLISOTHIOUREA DIHYDROBROMIDE
• S-(2-Aminoethyl)isothiuronium dibromide
• [(2-aminoethyl)sulfanyl]methanimidamide dihydrobromide
• 56-10-0
• SR-01000075171
• AC-15654
• S-2-aminoethylthiouroniumbromidhydrobromid
• beta-Aminoethylisothiuronium Bromide
• 2-(2-Aminoethyl)-2-thiopseudourea hydrobromide
• C3-H9-N3-S.2Br-H
• Isothiuronium bromide, aminoethyl-, hydrobromide
• EINECS 200-257-0
• S-(2-Aminoethyl)isothiuronium bromide hydrobromide
• PD000618
• S-(2-Aminoaethyl)isothiuronium dibromid
• NSC-22877
• Q27247570
• 2-AMINOETHYLSULFANYLMETHANIMIDAMIDE DIHYDROBROMIDE
• Pseudourea, (2-aminoethyl)-2-thio-, dihydrobromide
• AET; S-(2-Aminoethyl)isothiouronium dihydrobromide
• SR-01000075171-7
• S-Aminoethylisothiuronium bromide hydrobromide
• UNII-03K18418PY
• NCGC00093585-02
• S-(2-Aminoethyl)thiouronium bromide hydrobromide
• USAF XR-31
• 2-(2-aminoethyl)isothiourea 2HBr
• S-(2-Aminoethyl)-ITU dihydrobromide
• A 15591
• 2-(beta-Aminoethyl)isothiouronium bromide hydrobromide
• 2-(2-Aminoethyl)isothiourea dihydrobromide, 99%
• S-(2-Aminoethyl)pseudothiourea dihydrobromide
• CCG-214521
• NCGC00093585-01
• A. E. T.
• W-105530
• LS-125996
• 2-Aminoethylthiopseudourea dihydrobromide
• AKOS015962093
• Tox21_500078
• S-2-Aminoethylisothiouronium bromide hydrobromide
• STR04872
• AET [MI]
• SR-01000075171-1
• S-(2-Aminoaethyl)isothiuronium dibromid [German]
• MFCD00037011
• LP00078
• beta-Aminoethyl isothiourea
• CS-0143720
• XDVMCVGTDUKDHL-UHFFFAOYSA-N
• AE-ITU (dihydrobromide)
• HY-131929
• 2-(2-Aminoethyl)isothiourea diHBr
• DTXSID1058765
• BETA-AMINOETHYLISOTHIURONIUM BROMIDE HYDROBROMIDE
• DTXCID2042012

• MDL： MFCD00037011
• Inchi： 1S/C3H9N3S.2BrH/c4-1-2-7-3(5)6;;/h1-2,4H2,(H3,5,6);2*1H
• InChI Key： XDVMCVGTDUKDHL-UHFFFAOYSA-N
• SMILES： Br.Br.S(C(=N)N)CCN
• BRN： 3911163

Computed Properties

• Exact Mass: 278.90400
• Monoisotopic Mass: 278.904043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 63.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: White crystal, easy to deliquescence and cyclize into isomers
• Melting Point: 190-196 °C (lit.)
• Boiling Point: 231.1°C at 760 mmHg
• Flash Point: 93.6°C
• Solubility: 50g/l
• Water Partition Coefficient: almost transparency
• PSA: 101.19000
• LogP: 2.98830
• Solubility: Soluble in water, soluble in ethanol
• Merck: 178

S-(2-Aminoethyl)-ITU dihydrobromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37-S22
• FLUKA BRAND F CODES：10-21
• RTECS：UM0175000
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Toxicity：LD50 in mice (mg/kg): 100 i.v., 280 s.c., 480 i.p., 1600 orally (Pospisil)
• Storage Condition：2-8°C(BD21475)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothioureas
• Solvents and Organic Chemicals Organic Compounds